4-bromo-2-methyl-3-nitrophenol
Overview
Description
4-Bromo-2-methyl-3-nitrophenol (4-Br-2-Me-3-NP) is a nitroaromatic compound that is used in a variety of scientific research applications. It has been used in numerous studies to investigate the biochemical and physiological effects of nitroaromatic compounds and their derivatives.
Scientific Research Applications
4-Br-2-Me-3-NP has been used in numerous scientific research studies to investigate the biochemical and physiological effects of nitroaromatic compounds and their derivatives. It has been used in studies to investigate the effects of nitroaromatic compounds on the activity of enzymes, the regulation of gene expression, and the role of nitroaromatic compounds in cancer cell proliferation. It has also been used in studies to investigate the effects of nitroaromatic compounds on the immune system and to study the mechanism of action of nitroaromatic compounds.
Mechanism of Action
The mechanism of action of 4-Br-2-Me-3-NP is not fully understood. It is believed that the nitro group of 4-Br-2-Me-3-NP can interact with proteins and DNA, leading to changes in gene expression and enzyme activity. It is also believed that the nitro group can interact with cell membranes, leading to changes in cell signaling pathways.
Biochemical and Physiological Effects
4-Br-2-Me-3-NP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in cell proliferation, to induce apoptosis in cancer cells, to modulate gene expression, and to modulate the immune response. It has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
4-Br-2-Me-3-NP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It is also relatively non-toxic, making it safe to use in experiments. However, it is important to note that the effects of 4-Br-2-Me-3-NP may vary depending on the concentration used and the experimental conditions.
Future Directions
There are several potential future directions for research involving 4-Br-2-Me-3-NP. These include further investigation of the mechanism of action of 4-Br-2-Me-3-NP and its effects on gene expression and enzyme activity. Another potential direction is to investigate the effects of 4-Br-2-Me-3-NP on the immune system and to study the potential therapeutic applications of 4-Br-2-Me-3-NP. Additionally, further research could be conducted to investigate the effects of 4-Br-2-Me-3-NP on cancer cell proliferation and to study the potential therapeutic applications of 4-Br-2-Me-3-NP in cancer treatment.
Synthesis Methods
4-Br-2-Me-3-NP can be synthesized through a two-step reaction. The first step involves the reaction of 4-bromo-2-methylphenol with sodium nitrite in an acidic medium to produce 4-bromo-2-methyl-3-nitrosobenzene. The second step involves the oxidation of 4-bromo-2-methyl-3-nitrosobenzene with hydrogen peroxide to produce 4-Br-2-Me-3-NP. This method has been used successfully in various studies to synthesize 4-Br-2-Me-3-NP.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-methyl-3-nitrophenol can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-methylphenol", "bromine", "nitric acid", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Bromination of 2-methylphenol with bromine in the presence of sulfuric acid to yield 4-bromo-2-methylphenol.", "Step 2: Nitration of 4-bromo-2-methylphenol with nitric acid in the presence of sulfuric acid to yield 4-bromo-2-methyl-3-nitrophenol.", "Step 3: Reduction of the nitro group in 4-bromo-2-methyl-3-nitrophenol to an amino group using sodium nitrite and sodium hydroxide.", "Step 4: Acidification of the reaction mixture to yield 4-bromo-2-methyl-3-aminophenol.", "Step 5: Oxidation of 4-bromo-2-methyl-3-aminophenol with nitric acid to yield 4-bromo-2-methyl-3-nitrophenol." ] } | |
CAS RN |
1708927-90-5 |
Molecular Formula |
C7H6BrNO3 |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
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